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Compound of Interest

Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl sulfate (DIPS) is a dialkyl sulfate ester that serves as an intermediate in the

"strong-acid" process for isopropanol production.[1][2][3] While not a commercial product itself,

its potential release into the environment during manufacturing necessitates a thorough

understanding of its environmental fate and degradation pathways.[1] This technical guide

provides a comprehensive overview of the current knowledge on the abiotic and biotic

degradation of diisopropyl sulfate, its physicochemical properties, and analytical

methodologies for its detection.

Physicochemical Properties
A clear understanding of the physicochemical properties of diisopropyl sulfate is fundamental

to predicting its behavior and partitioning in the environment.

Table 1: Physicochemical Properties of Diisopropyl Sulfate
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Property Value Reference

Molecular Formula C₆H₁₄O₄S

Molecular Weight 182.24 g/mol [4]

CAS Number 2973-10-6 [1]

Appearance Colorless, oily liquid [1]

Boiling Point
94 °C at 7 mm Hg; 106 °C at

18 mm Hg (decomposes)
[1]

Melting Point -19 °C [2]

Density 1.0941 g/cm³ at 20 °C [1]

Water Solubility 0.5% in water [1]

Vapor Pressure Data not available

Henry's Law Constant Data not available

Octanol-Water Partition

Coefficient (Kow)
Data not available

Environmental Fate and Degradation
Diisopropyl sulfate is a highly reactive compound that is not expected to persist in the

environment.[1] Its degradation is primarily driven by abiotic and biotic processes, with

hydrolysis being a key pathway.

Abiotic Degradation
3.1.1. Hydrolysis

Hydrolysis is a major degradation pathway for diisopropyl sulfate in the aquatic environment.

It is readily hydrolyzed, particularly in the presence of acidic water, to form monoisopropyl

sulfate.[1][5] The presence of more water in the manufacturing process decreases the

concentration of diisopropyl sulfate due to rapid hydrolysis.[1][5]

Degradation Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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